2-(4-fluorophenyl)-N-methylpropan-1-amine

• Molecular Formula: C10H14FN
• Molecular Weight: 167.22 g/mol
• IUPAC Name: 2-(4-fluorophenyl)-N-methylpropan-1-amine
• InChI: InChI=1S/C10H14FN/c1-8(7-12-2)9-3-5-10(11)6-4-9/h3-6,8,12H,7H2,1-2H3
• InChI Key: PGBHJVHTDXYMHF-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC)C1=CC=C(C=C1)F

Description

2-(4-Fluorophenyl)-N-methylpropan-1-amine is a fluorinated derivative of phenethylamine with the molecular formula C₁₀H₁₃FN. Its structure comprises a propan-1-amine backbone substituted with a 4-fluorophenyl group at the second carbon and a methyl group on the nitrogen atom.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-fluorophenyl)-N-methylpropan-1-amine typically involves the reaction of 4-fluorobenzaldehyde with nitroethane to form 4-fluoro-β-nitrostyrene. This intermediate is then reduced using a suitable reducing agent, such as lithium aluminum hydride (LiAlH4), to yield 2-(4-fluorophenyl)propan-1-amine. Finally, the methylation of the amine group is achieved using methyl iodide (CH3I) under basic conditions to obtain the target compound .

Industrial Production Methods

Industrial production of 2-(4-fluorophenyl)-N-methylpropan-1-amine may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the synthesis process. Additionally, purification techniques such as recrystallization and chromatography are employed to ensure the purity of the final product .

Chemical Reactions Analysis

Types of Reactions

2-(4-fluorophenyl)-N-methylpropan-1-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into its corresponding amine derivatives.

Substitution: The fluorine atom on the phenyl ring can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Nucleophiles like sodium methoxide (NaOCH3) and sodium ethoxide (NaOEt) are employed for substitution reactions.

Major Products Formed

Oxidation: Formation of 4-fluorophenylacetone or 4-fluorobenzoic acid.

Reduction: Formation of 2-(4-fluorophenyl)propan-1-amine.

Substitution: Formation of various substituted phenyl derivatives.

Scientific Research Applications

2-(4-fluorophenyl)-N-methylpropan-1-amine has diverse applications in scientific research:

Chemistry: Used as a precursor in the synthesis of other complex organic molecules.

Biology: Studied for its potential effects on biological systems, including neurotransmitter modulation.

Medicine: Investigated for its potential therapeutic applications, particularly in the treatment of neurological disorders.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(4-fluorophenyl)-N-methylpropan-1-amine involves its interaction with neurotransmitter systems in the brain. It acts as a releasing agent and reuptake inhibitor of dopamine, serotonin, and norepinephrine. By increasing the levels of these neurotransmitters in the synaptic cleft, the compound exerts stimulant and entactogenic effects. The molecular targets include transporters and receptors associated with these neurotransmitters .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 2-(4-fluorophenyl)-N-methylpropan-1-amine with related compounds, focusing on structural variations, physicochemical properties, and inferred biological implications.

Substituent Effects on the Aromatic Ring

• N-[(2,4-Difluorophenyl)methyl]propan-1-amine (C₁₀H₁₃F₂N): This compound features a 2,4-difluorophenyl group instead of a single para-fluorine. However, the ortho-fluorine may introduce steric hindrance, reducing conformational flexibility compared to the para-fluoro analog .
• 1-(4-Methoxyphenyl)propan-2-amine (C₁₀H₁₅NO): Substitution of fluorine with a methoxy group converts the electron-withdrawing fluoro substituent into an electron-donating group. This alteration likely reduces metabolic stability (due to demethylation susceptibility) but may improve solubility in aqueous media .

Variations in the Amine Substituent

• N-Ethyl-1-(4-methoxyphenyl)propan-2-amine (C₁₂H₁₉NO): Replacing the N-methyl group with an ethyl group increases lipophilicity and steric bulk. This modification could prolong half-life but may reduce receptor selectivity due to enhanced non-specific binding .
• The compound’s melting point (36–38°C) and synthesis yield (67%) suggest moderate crystallinity and synthetic accessibility .

Functional Group Additions

• 2-(Cyclopropylmethoxy)-1-(4-fluorophenyl)propan-1-amine (C₁₃H₁₈FNO): The cyclopropylmethoxy group adds steric complexity and lipophilicity, which could improve blood-brain barrier penetration. However, the ether linkage may increase susceptibility to oxidative metabolism .
• N-Ethyl-1-(4-(trifluoromethyl)phenyl)propan-2-amine (C₁₂H₁₄F₃N) :
  The trifluoromethyl group is strongly electron-withdrawing and hydrophobic, enhancing metabolic stability and receptor affinity. The molecular weight (231.26 g/mol) and lipophilicity (LogP ~3.2 estimated) suggest favorable pharmacokinetic properties .

Table 1: Key Properties of 2-(4-Fluorophenyl)-N-methylpropan-1-amine and Analogs

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Properties
2-(4-Fluorophenyl)-N-methylpropan-1-amine	C₁₀H₁₃FN	169.22	4-Fluorophenyl, N-methyl	Moderate lipophilicity, potential CNS activity
N-[(2,4-Difluorophenyl)methyl]propan-1-amine	C₁₀H₁₃F₂N	185.21	2,4-Difluorophenyl	Enhanced polarity, possible steric hindrance
1-(4-Methoxyphenyl)propan-2-amine	C₁₀H₁₅NO	165.23	4-Methoxyphenyl	Electron-donating group, lower stability
N-Ethyl-1-(4-methoxyphenyl)propan-2-amine	C₁₂H₁₉NO	193.28	4-Methoxyphenyl, N-ethyl	Increased lipophilicity, extended half-life
N-[1-(4-Fluorophenyl)-2-phenylethyl]prop-2-en-1-amine	C₁₇H₁₈FN	255.33	4-Fluorophenyl, phenylethyl	Rigid structure, 67% synthesis yield

Biological Activity

2-(4-fluorophenyl)-N-methylpropan-1-amine, also known as 4-fluoromethamphetamine (4-FMA), is a synthetic compound belonging to the class of substituted amphetamines. Its molecular formula is C10H14FN, with a molecular weight of 167.22 g/mol. The compound has garnered interest due to its potential biological activities, particularly in relation to neurotransmitter systems.

Chemical Structure and Properties

The structure of 2-(4-fluorophenyl)-N-methylpropan-1-amine features a fluorophenyl group attached to a propan-1-amine backbone, which contributes to its unique pharmacological properties. The presence of the fluorine atom enhances lipophilicity and metabolic stability, influencing its interaction with various receptor sites in the body.

Research indicates that 2-(4-fluorophenyl)-N-methylpropan-1-amine functions primarily as a releasing agent and reuptake inhibitor for key neurotransmitters, including dopamine, serotonin, and norepinephrine. This mechanism suggests that the compound may exhibit stimulant and entactogenic effects, making it relevant in studies related to neurological disorders and potential therapeutic applications.

Neurotransmitter Interaction

The compound has been shown to increase the release of dopamine and serotonin in vitro, suggesting its potential use in treating conditions such as depression and attention deficit hyperactivity disorder (ADHD). Studies have demonstrated that 2-(4-fluorophenyl)-N-methylpropan-1-amine can enhance synaptic transmission by inhibiting the reuptake of these neurotransmitters, thus prolonging their action at synaptic clefts.

Cytotoxicity Studies

In cellular models, the cytotoxic effects of 2-(4-fluorophenyl)-N-methylpropan-1-amine have been evaluated. For instance, research on mouse microglial N9 cells indicated that exposure to this compound led to changes in cell viability and mitochondrial function, highlighting its potential neurotoxic effects at higher concentrations .

Case Studies

Recent case studies involving patients who ingested 2-(4-fluorophenyl)-N-methylpropan-1-amine reported symptoms consistent with stimulant use, including increased heart rate, agitation, and altered mental status. These findings emphasize the need for further investigation into the safety profile and therapeutic window of this compound .

Comparative Analysis with Similar Compounds

A comparative analysis with structurally similar compounds (e.g., methamphetamine) reveals that while 2-(4-fluorophenyl)-N-methylpropan-1-amine shares some pharmacological properties with traditional stimulants, its fluorine substitution may confer distinct metabolic pathways and receptor interactions. This could result in varying degrees of efficacy and safety profiles compared to other amphetamines .

Data Tables

Parameter	Value
Molecular Formula	C10H14FN
Molecular Weight	167.22 g/mol
Mechanism of Action	Releasing agent for dopamine/serotonin
Potential Applications	Treatment for ADHD, depression
Reported Symptoms in Case Studies	Increased heart rate, agitation